Cas no 1187561-21-2 (4-Ethyl-3-(5-methylfuran-2-yl)-1h-pyrazol-5-amine)

• Product Name: 4-Ethyl-3-(5-methylfuran-2-yl)-1h-pyrazol-5-amine
• CAS No: 1187561-21-2
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5740579
• PubChem ID: 43670634
• Update Time: 2025-11-01

4-Ethyl-3-(5-methylfuran-2-yl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-ETHYL-3-(5-METHYLFURAN-2-YL)-1H-PYRAZOL-5-AMINE
• 1187561-21-2
• EN300-1148791
• 1H-Pyrazol-3-amine, 4-ethyl-5-(5-methyl-2-furanyl)-
• 4-Ethyl-3-(5-methylfuran-2-yl)-1h-pyrazol-5-amine

• Inchi： 1S/C10H13N3O/c1-3-7-9(12-13-10(7)11)8-5-4-6(2)14-8/h4-5H,3H2,1-2H3,(H3,11,12,13)
• InChI Key： OYCDXJBQRVGEAA-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1=C(C(N)=NN1)CC

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 414.5±45.0 °C(Predicted)
• pka: 15.32±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 4-Ethyl-3-(5-methylfuran-2-yl)-1h-pyrazol-5-amine

Comprehensive Overview of 4-Ethyl-3-(5-methylfuran-2-yl)-1H-pyrazol-5-amine (CAS No. 1187561-21-2)

4-Ethyl-3-(5-methylfuran-2-yl)-1H-pyrazol-5-amine (CAS No. 1187561-21-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the pyrazole class, which is known for its diverse applications in medicinal chemistry. The presence of both ethyl and 5-methylfuran-2-yl substituents enhances its molecular complexity, making it a subject of interest for drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative therapeutics and sustainable agrochemicals. Researchers are particularly intrigued by the pyrazole-amine scaffold due to its ability to interact with biological targets, such as enzymes and receptors. The furan moiety in 4-Ethyl-3-(5-methylfuran-2-yl)-1H-pyrazol-5-amine further contributes to its potential as a building block for bioactive molecules, aligning with trends in green chemistry and biodegradable materials.

The synthesis of CAS No. 1187561-21-2 typically involves multi-step organic reactions, including cyclization and functional group modifications. Advanced techniques like microwave-assisted synthesis and catalysis have been explored to improve yield and purity, addressing the growing emphasis on sustainable synthesis in the chemical industry. Analytical methods such as NMR spectroscopy and mass spectrometry are crucial for characterizing this compound, ensuring its suitability for further applications.

One of the most searched topics related to pyrazole derivatives is their role in drug development. 4-Ethyl-3-(5-methylfuran-2-yl)-1H-pyrazol-5-amine has been investigated for its potential as a precursor in designing anti-inflammatory and antimicrobial agents, reflecting the broader interest in combating antibiotic resistance and chronic diseases. Its structural analogs have shown promise in preclinical studies, fueling optimism for future clinical trials.

Beyond pharmaceuticals, this compound is also relevant to material science. The furan ring, a renewable resource derived from biomass, aligns with the global push toward bio-based chemicals. Industries are increasingly exploring furan-containing compounds for applications in polymers, coatings, and electronic materials, making CAS No. 1187561-21-2 a candidate for sustainable innovation.

In summary, 4-Ethyl-3-(5-methylfuran-2-yl)-1H-pyrazol-5-amine represents a versatile compound with dual relevance in life sciences and industrial applications. Its unique structure and functional groups position it as a valuable subject for ongoing research, particularly in areas like drug discovery, green chemistry, and advanced materials. As scientific and industrial communities continue to prioritize sustainability and efficacy, this compound is poised to play a pivotal role in future innovations.